Cas no 2377033-78-6 ([3-(1H-imidazol-1-yl)cyclobutyl]methanamine)

• Product Name: [3-(1H-imidazol-1-yl)cyclobutyl]methanamine
• CAS No: 2377033-78-6
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 5986071
• PubChem ID: 125453098
• Update Time: 2025-10-31

[3-(1H-imidazol-1-yl)cyclobutyl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-7455885
• EN300-330611
• 2059944-87-3
• [3-(1H-imidazol-1-yl)cyclobutyl]methanamine
• 2385304-52-7
• 2377033-78-6
• [(1s,3s)-3-(1H-imidazol-1-yl)cyclobutyl]methanamine
• EN300-7494120
• [(1r,3r)-3-(1H-imidazol-1-yl)cyclobutyl]methanamine

• Inchi： 1S/C8H13N3/c9-5-7-3-8(4-7)11-2-1-10-6-11/h1-2,6-8H,3-5,9H2
• InChI Key： KAHPGTURDYHTNN-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)C1CC(CN)C1

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 43.8Ų

Additional information on [3-(1H-imidazol-1-yl)cyclobutyl]methanamine

[3-(1H-imidazol-1-yl)cyclobutyl]methanamine (CAS No. 2377033-78-6): A Comprehensive Overview

[3-(1H-imidazol-1-yl)cyclobutyl]methanamine (CAS No. 2377033-78-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of [3-(1H-imidazol-1-yl)cyclobutyl]methanamine.

Chemical Structure and Properties

[3-(1H-imidazol-1-yl)cyclobutyl]methanamine is a small organic molecule with a molecular formula of C₉H₁₄N₂. The compound features a cyclobutyl ring substituted with an imidazole group at the 3-position, and a methylamine group attached to the cyclobutyl ring. The imidazole moiety is known for its biological activity and ability to form hydrogen bonds, which can contribute to the compound's interactions with biological targets.

The physical properties of [3-(1H-imidazol-1-yl)cyclobutyl]methanamine include a molecular weight of 150.22 g/mol and a melting point of approximately 85°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for various experimental conditions. The compound's stability under different pH conditions and its solubility in aqueous solutions are crucial factors for its use in biological assays and drug development.

Synthesis Methods

The synthesis of [3-(1H-imidazol-1-yl)cyclobutyl]methanamine has been reported using several methodologies. One common approach involves the reaction of 3-bromocyclobutylcarboxaldehyde with imidazole in the presence of a base such as potassium carbonate. The resulting intermediate is then reduced using a suitable reducing agent like sodium borohydride to form the final product. Another method involves the coupling of 3-bromocyclobutylmethylamine with imidazole using palladium-catalyzed cross-coupling reactions.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing [3-(1H-imidazol-1-yl)cyclobutyl]methanamine. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields. Additionally, the use of green solvents and catalysts has gained traction in efforts to minimize environmental impact.

Biological Activities and Therapeutic Potential

[3-(1H-imidazol-1-yl)cyclobutyl]methanamine has been investigated for its potential therapeutic applications due to its unique chemical structure and biological properties. One area of interest is its activity as a modulator of ion channels, particularly calcium channels. Studies have shown that the compound can selectively bind to specific subtypes of calcium channels, modulating their function and potentially affecting cellular processes such as neurotransmitter release and muscle contraction.

In addition to its ion channel modulating properties, [3-(1H-imidazol-1-yl)cyclobutyl]methanamine has demonstrated potential as an anti-inflammatory agent. Research conducted on animal models has indicated that the compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that [3-(1H-imidazol-1-yl)cyclobutyl]methanamine may have applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

Clinical Trials and Future Directions

The promising preclinical results for [3-(1H-imidazol-1-yl)cyclobutyl]methanamine have led to increased interest in advancing the compound into clinical trials. Several pharmaceutical companies are currently conducting Phase I trials to evaluate the safety and pharmacokinetics of the compound in humans. Preliminary data from these trials have shown that [3-(1H-imidazol-1-yl)cyclobutyl]methanamine is well-tolerated at various dose levels, with no significant adverse effects reported.

If these initial trials are successful, subsequent Phase II and III trials will be necessary to further assess the efficacy and safety of [3-(1H-imidazol-1-yl)cyclobutyl]methanamine in treating specific diseases. The compound's unique mechanism of action and favorable safety profile make it an attractive candidate for further development.

Conclusion

[3-(1H-imidazol-1-yl)cyclobutyl]methanamine (CAS No. 2377033-78-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its ability to modulate ion channels and reduce inflammation, makes it an exciting candidate for further research and development. As ongoing clinical trials continue to provide valuable insights into its safety and efficacy, there is growing optimism about the future prospects of this novel compound in the pharmaceutical industry.